Cas no 591245-74-8 (Phenol, 4-(1,3-diphenyl-2-propynyl)-)

Phenol, 4-(1,3-diphenyl-2-propynyl)- structure
591245-74-8 structure
Product Name:Phenol, 4-(1,3-diphenyl-2-propynyl)-
CAS No:591245-74-8
MF:C21H16O
MW:284.351145744324
CID:339769
PubChem ID:11974085
Update Time:2025-04-19

Phenol, 4-(1,3-diphenyl-2-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(1,3-diphenyl-2-propynyl)-
    • 4-(1,3-diphenylprop-2-ynyl)phenol
    • 591245-74-8
    • DTXSID90474973
    • Inchi: 1S/C21H16O/c22-20-14-12-19(13-15-20)21(18-9-5-2-6-10-18)16-11-17-7-3-1-4-8-17/h1-10,12-15,21-22H
    • InChI Key: VOZDIMGQMBOJKV-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C(C#CC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 284.12018
  • Monoisotopic Mass: 284.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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